6-[2-(4-bromophenyl)-2-oxoethyl]-2-(4-fluorophenyl)-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-5-one

• IUPAC Name: 6-[2-(4-bromophenyl)-2-oxoethyl]-2-(4-fluorophenyl)-[1,2,4]triazolo[1,5-c]quinazolin-1-ium-5-one
• InChI: InChI=1S/C23H14BrFN4O2/c24-16-9-5-14(6-10-16)20(30)13-28-19-4-2-1-3-18(19)22-26-21(27-29(22)23(28)31)15-7-11-17(25)12-8-15/h1-12H,13H2/p+1
• InChI Key: DRHWAROALHVRNN-UHFFFAOYSA-O
• Canonical SMILES: C1=CC=C2C(=C1)C3=[NH+]C(=NN3C(=O)N2CC(=O)C4=CC=C(C=C4)Br)C5=CC=C(C=C5)F
• Molecular Formula: C23H15BrFN4O2+
• Molecular Weight: 478.3 g/mol
• CAS No.: 2380181-51-9

Description

This compound is a complex organic molecule that contains several functional groups, including a triazoloquinazolinone group, a bromophenyl group, and a fluorophenyl group. These groups suggest that the compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple aromatic rings and heteroatoms. The exact structure would depend on the specific arrangement of these groups in the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by factors like its molecular structure, the presence of the bromine and fluorine atoms, and the specific arrangement of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and potential environmental impact. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

The future research directions for this compound could include exploring its potential applications (for example, in medicinal chemistry or materials science), studying its reactivity and physical properties in more detail, or developing new synthetic routes to produce it.